Cas no 89488-32-4 (2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide)
89488-32-4 structure
Product Name:2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide
CAS No:89488-32-4
MF:C6H7Br2NOS
MW:300.998878717422
CID:2105043
Update Time:2023-11-18
2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide
- VQHHUXRJKNSHHF-UHFFFAOYSA-N
- CID 131735473
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- Inchi: 1S/C6H6BrNOS.BrH/c1-4-6(5(9)2-7)10-3-8-4;/h3H,2H2,1H3;1H
- InChI Key: VQHHUXRJKNSHHF-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)N=CS1)=O.Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Topological Polar Surface Area: 58.2
2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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